Cas no 1784127-55-4 (4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid)

• Product Name: 4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid
• CAS No: 1784127-55-4
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5957911
• PubChem ID: 84056921
• Update Time: 2025-07-15

4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1784127-55-4
• 4-amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid
• EN300-1786559
• 4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid

• Inchi： 1S/C11H13F2NO2/c1-6-2-3-8(12)10(11(6)13)7(5-14)4-9(15)16/h2-3,7H,4-5,14H2,1H3,(H,15,16)
• InChI Key： XORRGLUZTHIQSZ-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(CN)CC(=O)O)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid

Introduction to 4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid (CAS No. 1784127-55-4)

4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid, identified by its CAS number 1784127-55-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by a unique structural arrangement, featuring an amino group, a butanoic acid moiety, and a phenyl ring substituted with fluorine and methyl groups. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid consists of a four-carbon chain (butanoic acid backbone) with an amino group (-NH₂) at the fourth carbon and a phenyl ring attached to the third carbon. The phenyl ring is further modified with two fluorine atoms at the 2-position and 6-position, and a methyl group at the 3-position. This specific substitution pattern enhances the compound's reactivity and selectivity, making it a promising candidate for various synthetic applications.

In recent years, 4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid has been extensively studied for its potential in drug discovery and development. The fluorine atoms in its structure contribute to increased metabolic stability and binding affinity, which are critical factors in designing effective pharmaceuticals. Additionally, the amino group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of 4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are implicated in inflammatory diseases and cancer.

The fluorinated aromatic ring in 4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid has been particularly noted for its ability to enhance drug-like properties such as lipophilicity and cell membrane permeability. These characteristics are essential for ensuring that therapeutic agents can effectively reach their target sites within the body. Furthermore, the presence of both fluorine and methyl substituents allows for fine-tuning of electronic and steric properties, enabling researchers to optimize binding interactions with biological targets.

Recent advancements in computational chemistry have further highlighted the potential of 4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid as a scaffold for drug design. Molecular modeling studies have demonstrated that this compound can be modified to target specific disease-related proteins with high precision. By integrating machine learning algorithms with traditional synthetic approaches, scientists have been able to rapidly identify promising derivatives with enhanced pharmacological profiles.

The versatility of 4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid extends beyond its role as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications, where its unique structural features contribute to the development of advanced polymers and coatings with improved thermal stability and mechanical strength.

In conclusion, 4-Amino-3-(2,6-difluoro-3-methylphenyl)butanoic acid (CAS No. 1784127-55-4) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow even further.